N,N-diethyl-2-[(5-ethyl-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N,N-diethyl-2-[(5-ethyl-4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H19N3O3S/c1-4-8-10(17)13-12(14-11(8)18)19-7-9(16)15(5-2)6-3/h4-7H2,1-3H3,(H2,13,14,17,18)
• InChI Key: KJEMJLFTRBZNSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC(=O)N(CC)CC)O
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

“N,N-diethyl-2-[(5-ethyl-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide” is a complex organic compound. It contains functional groups such as amide, ether, and thioether. The presence of a pyrimidine ring indicates that it might have some biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The pyrimidine ring, the amide group, and the thioether group could all potentially participate in chemical reactions.

Mechanism of Action

Target of Action

Similar compounds have been known to exhibit a broad range of biological activities, including antimicrobial, anti-inflammatory, antitumor, and antioxidant activities .

Mode of Action

These interactions can lead to changes in the conformation and function of the target molecules .

Biochemical Pathways

Similar compounds have been known to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cell proliferation .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which is the proportion of the drug that enters the circulation when introduced into the body and so is able to have an active effect .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, antitumor, and antioxidant effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of N,N-diethyl-2-[(5-ethyl-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide . For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its interaction with its targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. This could include studies on its mechanism of action in biological systems.